![molecular formula C21H26N2O4 B248525 1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine](/img/structure/B248525.png)
1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine
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Overview
Description
1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. TFMPP is known for its hallucinogenic and stimulant effects, and has been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine is not fully understood, but it is believed to act as a serotonin agonist, meaning that it binds to and activates serotonin receptors in the brain. This activation leads to the release of neurotransmitters such as dopamine and norepinephrine, which are responsible for the drug's psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the body. These include increased heart rate and blood pressure, dilation of the pupils, and changes in body temperature and metabolism. This compound has also been shown to have effects on the immune system, and may have potential as an immunomodulatory agent.
Advantages and Limitations for Lab Experiments
1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine has been used in laboratory experiments to study its effects on the brain and nervous system. One advantage of using this compound in these experiments is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that this compound is a psychoactive drug, meaning that its effects on the brain may not be entirely representative of natural physiological processes.
Future Directions
There are several potential future directions for research on 1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine. One area of interest is the drug's potential therapeutic applications, particularly in the treatment of mental health disorders such as depression and anxiety. Another area of interest is the drug's effects on the immune system, and whether it may have potential as an immunomodulatory agent. Additionally, further research is needed to fully understand the drug's mechanism of action and its effects on the brain and nervous system.
Synthesis Methods
1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine can be synthesized through a multi-step process that involves the reaction of piperazine with benzoyl chloride and 2,4,5-trimethoxybenzyl chloride. The resulting compound is then purified using chromatography techniques to obtain this compound in its pure form.
Scientific Research Applications
1-Benzoyl-4-(2,4,5-trimethoxybenzyl)piperazine has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-anxiety and anti-depressant properties, and may be useful in the treatment of certain mental health disorders such as depression and anxiety.
properties
Molecular Formula |
C21H26N2O4 |
---|---|
Molecular Weight |
370.4 g/mol |
IUPAC Name |
phenyl-[4-[(2,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C21H26N2O4/c1-25-18-14-20(27-3)19(26-2)13-17(18)15-22-9-11-23(12-10-22)21(24)16-7-5-4-6-8-16/h4-8,13-14H,9-12,15H2,1-3H3 |
InChI Key |
KCEYKNZEZHBUFN-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1CN2CCN(CC2)C(=O)C3=CC=CC=C3)OC)OC |
Canonical SMILES |
COC1=CC(=C(C=C1CN2CCN(CC2)C(=O)C3=CC=CC=C3)OC)OC |
Origin of Product |
United States |
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